Cas no 1784993-43-6 (2-(1,1-difluoroethyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(1,1-difluoroethyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 1784993-43-6
• MF: C₆H₅F₂NO₂S
• MW: 193.17120718956
• MDL: MFCD28555845
• CID: 5404266
• PubChem ID: 84772563
• Update Time: 2025-06-08

2-(1,1-difluoroethyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-difluoroethyl)-1,3-thiazole-4-carboxylic acid

• MDL： MFCD28555845
• Inchi： 1S/C6H5F2NO2S/c1-6(7,8)5-9-3(2-12-5)4(10)11/h2H,1H3,(H,10,11)
• InChI Key： RPWYTHKJHWYICX-UHFFFAOYSA-N
• SMILES： S1C=C(C(O)=O)N=C1C(F)(F)C

Additional information on 2-(1,1-difluoroethyl)-1,3-thiazole-4-carboxylic acid

Introduction to 2-(1,1-difluoroethyl)-1,3-thiazole-4-carboxylic acid (CAS No. 1784993-43-6)

2-(1,1-difluoroethyl)-1,3-thiazole-4-carboxylic acid, identified by the chemical identifier CAS No. 1784993-43-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic compound features a thiazole core, which is a well-documented scaffold in drug discovery due to its broad biological activity and structural versatility. The presence of a 1,1-difluoroethyl side chain introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The thiazole ring is a key structural motif found in numerous bioactive molecules, including antibiotics, antivirals, and anticancer agents. Its ability to engage in hydrogen bonding and π-stacking interactions with biological targets makes it an attractive component in drug design. In 2-(1,1-difluoroethyl)-1,3-thiazole-4-carboxylic acid, the carboxylic acid functionality at the 4-position provides an additional site for chemical modification, enabling the synthesis of derivatives with tailored biological properties.

The 1,1-difluoroethyl group is particularly noteworthy due to the electronic effects of the fluorine atoms. Fluorine atoms are known to influence the lipophilicity, metabolic stability, and binding affinity of molecules. The electron-withdrawing nature of fluorine can enhance the reactivity of adjacent functional groups, while also contributing to the overall hydrophobicity of the compound. This makes 2-(1,1-difluoroethyl)-1,3-thiazole-4-carboxylic acid a valuable building block for designing molecules with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled the systematic study of such compounds using molecular modeling techniques. The interaction between 2-(1,1-difluoroethyl)-1,3-thiazole-4-carboxylic acid and potential biological targets can be simulated to predict its binding mode and affinity. These predictions are crucial for guiding experimental efforts and optimizing lead compounds for drug development.

In the realm of medicinal chemistry, the synthesis of analogs of known bioactive molecules is a common strategy to improve their therapeutic efficacy. The structural features of 2-(1,1-difluoroethyl)-1,3-thiazole-4-carboxylic acid make it a suitable candidate for generating libraries of derivatives for high-throughput screening (HTS). Such libraries can be rapidly evaluated for their biological activity against various disease-related targets.

The thiazole core has been extensively studied for its role in modulating biological pathways. For instance, thiazole derivatives have shown promise in inhibiting enzymes involved in inflammation and cancer progression. The introduction of the 1,1-difluoroethyl group into this framework may lead to novel mechanisms of action or enhanced selectivity compared to existing thiazole-based drugs.

One area where this compound shows particular promise is in the development of antimicrobial agents. The increasing prevalence of drug-resistant pathogens necessitates the discovery of new classes of antibiotics. The unique structural features of 2-(1,1-difluoroethyl)-1,3-thiazole-4-carboxylic acid may allow it to interact with bacterial targets in ways that conventional antibiotics do not.

Furthermore, the compound’s potential as a precursor for more complex molecules cannot be overstated. Its carboxylic acid group can be esterified or amidated to introduce additional functional diversity. This flexibility allows chemists to explore a wide range of biological activities by modifying different parts of the molecule while retaining the core thiazole scaffold.

The synthesis of 2-(1,1-difluoroethyl)-1,3-thiazole-4-carboxylic acid involves multi-step organic reactions that highlight modern synthetic methodologies. Techniques such as fluorination reactions and heterocyclic chemistry are employed to construct the desired structure efficiently. Advances in catalysis have also enabled greener and more sustainable synthetic routes.

As research continues to uncover new biological functions for thiazole derivatives, compounds like 2-(1,1-difluoroethyl)-1,3-thiazole-4-carboxylic acid are likely to play an increasingly important role in drug discovery pipelines. Their unique combination of structural features and electronic properties makes them versatile tools for medicinal chemists seeking innovative solutions to global health challenges.